Cas no 87733-57-1 ((11R)-11,20-Epoxy-1β,6α,11,12α-tetrahydroxypicrasa-3,13(21)-diene-2,16-dione)
87733-57-1 structure
Product Name:(11R)-11,20-Epoxy-1β,6α,11,12α-tetrahydroxypicrasa-3,13(21)-diene-2,16-dione
CAS No:87733-57-1
MF:C20H24O8
MW:392.399766921997
CID:731172
Update Time:2023-11-18
(11R)-11,20-Epoxy-1β,6α,11,12α-tetrahydroxypicrasa-3,13(21)-diene-2,16-dione Chemical and Physical Properties
Names and Identifiers
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- Picrasa-3,13(21)-diene-2,16-dione,11,20-epoxy-1,6,11,12-tetrahydroxy-, (1b,6a,11b,12a)- (9CI)
- (11R)-11,20-Epoxy-1β,6α,11,12α-tetrahydroxypicrasa-3,13(21)-diene-2,16-dione
- Shinjulactone E
- CID 101320290
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- Inchi: 1S/C20H24O8/c1-7-4-10(21)15(25)18(3)12(7)13(23)16-19-6-27-20(26,17(18)19)14(24)8(2)9(19)5-11(22)28-16/h4,9,12-17,23-26H,2,5-6H2,1,3H3/t9-,12+,13+,14+,15+,16+,17+,18+,19+,20-/m0/s1
- InChI Key: HLTSFJKBESDPAD-LELLMMGLSA-N
- SMILES: O1C[C@@]23[C@H]4CC(=O)O[C@@H]2[C@@H]([C@H]2C(C)=CC([C@H]([C@]2(C)[C@H]3[C@@]1([C@@H](C4=C)O)O)O)=O)O
Computed Properties
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 28
- Rotatable Bond Count: 0
- Complexity: 849
- Topological Polar Surface Area: 134
(11R)-11,20-Epoxy-1β,6α,11,12α-tetrahydroxypicrasa-3,13(21)-diene-2,16-dione Related Literature
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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